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Compound of Interest

Compound Name: ARV-393

Cat. No.: B15604898 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of ARV-393, a potent, orally bioavailable BCL6 targeting PROTAC degrader. Adherence to

these guidelines is critical to ensure personnel safety and mitigate environmental

contamination.

I. Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure to ARV-393. The

required level of protection varies depending on the procedure being performed.
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Activity Required PPE Rationale

Receiving and Storage
- Nitrile gloves- Lab coat-

Safety glasses

Prevents dermal exposure

during initial handling of the

sealed container.

Weighing and Aliquoting (Solid

Form)

- Double nitrile gloves-

Disposable gown- Safety

goggles- Face shield- N95 or

higher respirator

High risk of aerosolization of

potent powder. Full facial and

respiratory protection is

necessary to prevent

inhalation and dermal/ocular

exposure.

Solution Preparation and

Handling

- Nitrile gloves- Lab coat-

Safety glasses with side

shields

Reduces risk of splashes and

spills. Work should be

conducted in a certified

chemical fume hood.

Waste Disposal

- Double nitrile gloves-

Disposable gown- Safety

goggles

Protects against contact with

contaminated waste materials.

II. Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling ARV-393 from receipt to disposal is crucial for maintaining a

safe laboratory environment.

A. Receiving and Storage
Inspection: Upon receipt, visually inspect the exterior of the shipping container for any signs

of damage or leakage. If compromised, do not open and contact your institution's

Environmental Health and Safety (EHS) office immediately.

Verification: Confirm that the compound name and quantity on the label match the order.

Storage: Store ARV-393 in a designated, clearly labeled, and secure location.

Recommended storage conditions are:
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Solid Powder: -20°C for up to 2 years.

In Solvent (e.g., DMSO): -80°C for up to 6 months.

B. Experimental Protocols
1. Weighing and Aliquoting of Solid ARV-393:

Preparation:

Designate a specific area for handling potent compounds, preferably within a certified

chemical fume hood or a containment ventilated enclosure (CVE).

Cover the work surface with disposable absorbent pads.

Assemble all necessary equipment (e.g., microbalance, spatulas, weigh paper, vials)

within the containment area.

Procedure:

Don the appropriate PPE as specified in the table above.

Allow the container of ARV-393 to equilibrate to room temperature before opening to

prevent condensation.

Carefully open the container and weigh the desired amount of powder using a clean

spatula and weigh paper.

Transfer the weighed powder to a pre-labeled vial.

Securely cap the vial.

Clean the spatula and any contaminated surfaces with an appropriate solvent (e.g., 70%

ethanol) and dispose of all contaminated materials as hazardous waste.

2. Preparation of ARV-393 Stock Solution (in DMSO):

Preparation:
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Perform all steps within a certified chemical fume hood.

Have all necessary materials ready, including the weighed ARV-393, anhydrous DMSO,

and appropriate vials.

Procedure:

Don the appropriate PPE.

Add the required volume of DMSO to the vial containing the weighed ARV-393.

Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

The resulting stock solution should be stored at -80°C.

ARV-393 Safe Handling Workflow

Receiving Handling (in Fume Hood) Disposal

Receive Shipment Inspect for Damage Store at -20°C (Solid)
 or -80°C (Solution) Weigh Solid Dissolve in Solvent Perform Experiment Segregate Waste Seal in Labeled

Container Contact EHS for Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of ARV-393 from receipt to disposal.

III. Disposal Plan
Proper disposal of ARV-393 and all contaminated materials is mandatory to prevent

environmental contamination and exposure to personnel. As a potent compound, ARV-393
waste is considered hazardous chemical waste.

A. Waste Segregation
Solid Waste: All disposable items that have come into contact with ARV-393, including

gloves, gowns, weigh paper, pipette tips, and vials, must be collected in a designated, leak-

proof, and clearly labeled hazardous waste container.
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Liquid Waste: Unused or waste solutions of ARV-393 should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams

unless compatibility has been confirmed by your institution's EHS office.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container that is also labeled as containing hazardous chemical waste.

B. Disposal Procedure
Containment: Ensure all waste containers are securely sealed to prevent leakage.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name of

the chemical (ARV-393), and the primary hazard (e.g., "Toxic").

Storage: Store sealed hazardous waste containers in a designated and secure satellite

accumulation area until they are collected.

Collection: Contact your institution's EHS office to schedule a pickup for hazardous waste.

Do not dispose of ARV-393 waste down the drain or in the regular trash.
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ARV-393 Spill Response Plan

Spill Occurs

Evacuate Immediate Area
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Assess Spill Size and Hazard

Small Spill
(Manageable by Lab Personnel)

Large Spill
(Requires EHS)

Don Appropriate PPE Contact EHS Immediately

Contain Spill with
Absorbent Material

Clean Area with
Decontaminating Solution

Dispose of all Materials
as Hazardous Waste

Secure the Area
Prevent Entry
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Caption: Emergency response plan for an accidental spill of ARV-393.
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To cite this document: BenchChem. [Safeguarding Research: A Comprehensive Guide to
Handling and Disposal of ARV-393]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604898#personal-protective-equipment-for-
handling-arv-393]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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